Cas no 1805694-90-9 (Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate
• CAS No: 1805694-90-9
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 4955415
• Update Time: 2025-11-06

Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate

• Inchi： 1S/C13H16O3S/c1-4-16-13(15)10-5-6-12(17-3)11(8-10)7-9(2)14/h5-6,8H,4,7H2,1-3H3
• InChI Key： XZQUGVHMUCOFPC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(=O)OCC)=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate

Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate (CAS No. 1805694-90-9): A Comprehensive Overview

Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate (CAS No. 1805694-90-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical probes. Its molecular structure, incorporating both methylthio and 2-oxopropyl substituents, contributes to its distinctive chemical properties and reactivity, making it a subject of intense study among researchers.

The chemical formula of Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate is C₁₃H₁₈O₃S, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The presence of the methylthio group (–SCH₃) and the 2-oxopropyl group (–CH₂–CH(O)–CH₃) imparts specific functional characteristics that influence its interactions with biological targets. These functional groups are known to play crucial roles in modulating the pharmacological activity of molecules, making Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate a promising candidate for further exploration in drug discovery.

In recent years, Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate has been studied for its potential applications in the synthesis of bioactive molecules. The benzoate core structure is a common motif in many pharmaceutical compounds, known for its ability to enhance solubility and bioavailability. Additionally, the methylthio group has been shown to influence the binding affinity of molecules to their target proteins, which is critical for developing effective drugs. The 2-oxopropyl substituent further adds complexity to the molecule, potentially enabling diverse chemical modifications and functionalizations.

The synthesis of Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have reported various synthetic pathways to achieve high yields and purity levels. One such method involves the condensation of methyl thioanisole with methyl acrylate followed by subsequent functional group transformations. These synthetic strategies highlight the compound's versatility and the potential for large-scale production if optimized efficiently.

The pharmacological properties of Ethyl 4-(methylthio)-3-(2-oxopropyl)benzoate have been investigated in several preclinical studies. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and metabolic disorders. The methylthio group has been particularly noted for its ability to modulate enzyme activity by acting as a sulfhydryl donor or by competing with natural substrates. This mechanism has been explored in the context of developing anti-inflammatory agents.

methylthio )-3-(2-oxopropyl )> have also been utilized in designing molecules with enhanced binding affinity to specific biological targets. Computational studies have predicted that this compound may interact with proteins involved in signal transduction pathways, potentially leading to therapeutic benefits in conditions such as cancer and neurodegenerative diseases. These predictions are supported by experimental data from x-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided insights into the molecular interactions. methylthio )-3-(2-oxopropyl )> is in the development of probes for biochemical research. The compound's ability to selectively interact with certain biomolecules makes it valuable for studying enzyme mechanisms and protein-protein interactions. Researchers have employed this compound as a tool to investigate the role of specific enzymes in cellular processes, contributing to a deeper understanding of disease pathways. methylthio )-3-(2-oxopropyl )> are promising, with ongoing studies aimed at expanding its applications in drug discovery and biochemical research. Advances in synthetic chemistry may enable the development of derivatives with improved pharmacological properties. Additionally, computational modeling techniques are being leveraged to predict new applications and optimize existing ones.